N-benzyl-3-(4-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-benzyl-3-(4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C16H14N2O3/c19-16(17-12-14-4-2-1-3-5-14)11-8-13-6-9-15(10-7-13)18(20)21/h1-11H,12H2,(H,17,19)/b11-8+
• InChI Key: LJOIWASCQLCFMM-DHZHZOJOSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C=CC2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)CNC(=O)/C=C/C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol

Description

N-benzyl-3-(4-nitrophenyl)acrylamide, also known as BNPAA, is a highly reactive compound that has gained attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of acrylamides, which are widely used in the synthesis of various polymers, coatings, and adhesives. BNPAA is a yellow crystalline solid that is soluble in organic solvents such as ethanol, acetone, and chloroform.

Scientific Research Applications

Synthesis and Characterization

N-benzyl-3-(4-nitrophenyl)acrylamide and related compounds have been extensively studied for their synthesis and characterization. One study focused on the synthesis and characterization of N-(4-nitrophenyl)acrylamide, including its interaction with nucleic acid bases and amino acids, and its low toxicity on cancer cells (Tanış, Çankaya, & Yalçın, 2019). Another research explored the synthesis and characterization of acrylamide derivatives for corrosion inhibition in nitric acid solutions of copper, demonstrating their effectiveness as corrosion inhibitors (Abu-Rayyan et al., 2022).

Reactivity Studies

The reactivity of polymeric amines derived from copolymers of acrylamide has been investigated, particularly in the context of peptide bond formation (Chandy & Pillai, 1995). This type of research is critical in understanding the potential applications of these compounds in polymer science and biochemistry.

Catalytic Applications

In the field of catalysis, studies have been conducted on the use of acrylamide-mediated polymerized complexing methods for the preparation of metal/N-doped carbon nanocatalysts, showcasing their high catalytic activity for hydrogenation of 4-nitrophenol (Jiang et al., 2021).

Copolymerization and Polymer Chemistry

N-benzyl-3-(4-nitrophenyl)acrylamide derivatives have been used in copolymerization studies, which are essential for understanding their behavior in various polymer blends and applications. For example, the copolymerization of 4-nitrophenyl acrylate with methyl methacrylate was studied to understand its synthesis, characterization, and reactivity ratios (Thamizharasi, Gnanasundaram, & Balasubramanian, 1999).